Cas no 2648865-87-4 (CID 154879087)

• Product Name: CID 154879087
• CAS No: 2648865-87-4
• MF: C₂₂H₂₆F₃N₃O₅
• MW: 469.454156398773
• CID: 6293049
• PubChem ID: 154879087
• Update Time: 2025-10-16

CID 154879087 Chemical and Physical Properties

Names and Identifiers

• (4'S,8'R,13'E)-16'-oxa-3',9'-diazaspiro[azetidine-3,11'-tricyclo[15.4.0.0,4,8]henicosane]-1'(17'),13',18',20'-tetraene-2',10'-dione; trifluoroacetic acid
• (4S,8R,13E)-Spiro[16-oxa-3,9-diazatricyclo[15.4.0.04,8]henicosa-1(21),13,17,19-tetraene-11,3'-azetidine]-2,10-dione;2,2,2-trifluoroacetic acid
• 2648865-87-4
• EN300-6486351
• CID 154879087

• Inchi： 1S/C20H25N3O3.C2HF3O2/c24-18-14-6-1-2-9-17(14)26-11-4-3-10-20(12-21-13-20)19(25)23-16-8-5-7-15(16)22-18;3-2(4,5)1(6)7/h1-4,6,9,15-16,21H,5,7-8,10-13H2,(H,22,24)(H,23,25);(H,6,7)/b4-3+;/t15-,16+;/m0./s1
• InChI Key： QIGRVAJKXDQYKA-ZQEBPLJDSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C2(CC=CCOC3C=CC=CC=3C(N[C@H]3CCC[C@H]3N1)=O)CNC2 |t:10|

Computed Properties

• Exact Mass: 469.18245542g/mol
• Monoisotopic Mass: 469.18245542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 656
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Additional information on CID 154879087

Comprehensive Analysis of CID 154879087 (CAS No. 2648865-87-4): Properties, Applications, and Research Insights

The chemical compound identified as CID 154879087 (CAS No. 2648865-87-4) has garnered significant attention in recent years due to its unique molecular structure and potential applications across various scientific disciplines. This article delves into the intricate details of this compound, exploring its physicochemical properties, synthesis pathways, and emerging uses in cutting-edge research. As the scientific community continues to investigate novel compounds for advanced applications, CID 154879087 stands out as a subject of particular interest for researchers in medicinal chemistry, materials science, and biotechnology.

With the increasing demand for specialized chemical entities in pharmaceutical development and material engineering, CAS No. 2648865-87-4 has become a frequent search term across scientific databases and AI-powered research tools. The compound's structural features, including its distinctive functional groups and stereochemistry, make it a valuable building block for designing more complex molecular architectures. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of targeted therapies for various health conditions.

The thermal stability and solubility profile of CID 154879087 have been subjects of extensive investigation, with researchers focusing on optimizing these properties for specific applications. In material science, the compound's ability to form stable crystalline structures has opened new possibilities for designing advanced functional materials. The growing interest in sustainable chemistry has also led to exploration of greener synthesis routes for CAS No. 2648865-87-4, aligning with the global push toward environmentally friendly chemical processes.

Analytical characterization of CID 154879087 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods provide crucial insights into the compound's purity, molecular conformation, and intermolecular interactions. The detailed spectral data available for CAS No. 2648865-87-4 has facilitated its adoption in quality control protocols within research laboratories and industrial settings.

In the context of drug discovery, CID 154879087 has shown promise as a molecular scaffold for designing enzyme inhibitors and receptor modulators. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) studies, have been employed to predict its biological activity and optimize its pharmacological properties. These in silico methods, combined with experimental validation, have accelerated the exploration of this compound's therapeutic potential.

The commercial availability of CAS No. 2648865-87-4 from specialized chemical suppliers has facilitated its incorporation into diverse research programs. However, researchers emphasize the importance of proper handling and storage conditions to maintain the compound's stability over time. Detailed safety data sheets provide essential information about appropriate personal protective equipment and handling procedures when working with this chemical entity.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of CID 154879087, particularly in applications related to electronic materials and specialty coatings. The compound's unique electronic properties have attracted attention from researchers developing organic semiconductors and photovoltaic materials. This aligns with current trends in renewable energy research and the search for more efficient light-harvesting materials.

Quality control protocols for CAS No. 2648865-87-4 typically involve rigorous analytical testing to ensure batch-to-batch consistency. High-performance liquid chromatography (HPLC) methods have been developed specifically for purity assessment of this compound, with detection limits optimized for trace impurity profiling. These quality assurance measures are critical for applications requiring high-purity materials, such as in pharmaceutical intermediate synthesis.

The environmental fate and biodegradation pathways of CID 154879087 have become important research topics in light of increasing regulatory focus on chemical sustainability. Ecotoxicological studies are underway to assess the compound's environmental impact and potential accumulation in biological systems. Such investigations are essential for developing responsible use guidelines and waste management strategies for this chemical entity.

As research into CAS No. 2648865-87-4 continues to evolve, interdisciplinary collaborations are uncovering novel applications that leverage the compound's unique properties. From catalysis to nanotechnology, the versatility of CID 154879087 is being explored across multiple scientific frontiers. The compound's molecular architecture offers numerous sites for chemical modification, enabling the creation of diverse derivatives with tailored properties for specific applications.

In conclusion, CID 154879087 (CAS No. 2648865-87-4) represents a fascinating subject of study with broad implications across multiple scientific domains. Its well-characterized properties, combined with ongoing research into its potential applications, position this compound as a valuable tool in modern chemical research and development. As scientific understanding of this molecule deepens, we can anticipate new discoveries that will further expand its utility in addressing contemporary technological and medical challenges.